2-[1-(3-methoxybenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]-5-(trifluoromethyl)pyridine

• IUPAC Name: (3-methoxyphenyl)-[5-[5-(trifluoromethyl)pyridin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl]methanone
• InChI: InChI=1S/C20H20F3N3O2/c1-28-16-4-2-3-13(9-16)19(27)26-8-7-14-11-25(12-17(14)26)18-6-5-15(10-24-18)20(21,22)23/h2-6,9-10,14,17H,7-8,11-12H2,1H3
• InChI Key: QOTMCCSQGSTQAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCC3C2CN(C3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H20F3N3O2
• Molecular Weight: 391.4 g/mol

Description

The compound “2-[1-(3-methoxybenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]-5-(trifluoromethyl)pyridine” is a complex organic molecule. It contains several functional groups and rings, including a pyrrole ring, a pyridine ring, a methoxy group, a trifluoromethyl group, and a benzoyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring system. Pyrrole rings can be synthesized through several methods, including the Paal-Knorr synthesis, the Hantzsch pyrrole synthesis, or the Knorr pyrrole synthesis. The introduction of the trifluoromethyl group could be achieved through various methods, such as the use of trifluoromethylating reagents.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The pyrrole and pyridine rings are aromatic and planar, while the octahydropyrrolo[3,4-b]pyrrol ring is a saturated bicyclic ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The pyrrole ring, for example, is electron-rich and can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar methoxy and trifluoromethyl groups could impact its solubility in various solvents.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the wide range of activities associated with pyrrole-containing compounds, it could be of interest in the development of new pharmaceuticals.